Cas no 1806264-08-3 (5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806264-08-3
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4828929
• Update Time: 2025-06-08

5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-2-5-4(1-7(16)17)6(11)3-15-8(5)18-9(12,13)14/h3H,1-2H2,(H,16,17)
• InChI Key： RIBBDWFGTCLQTQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CF)=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid

Research Brief on 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1806264-08-3)

The compound 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1806264-08-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits promising potential in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable candidate for further investigation.

One of the key areas of focus has been the synthesis and optimization of 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid. Researchers have developed efficient multi-step synthetic routes to produce this compound with high purity and yield. The presence of fluorine atoms in the molecule enhances its metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications. Computational studies have also been conducted to predict its binding affinity to various biological targets, including kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of inflammatory pathways. Preliminary data suggest that it may inhibit key enzymes involved in the production of pro-inflammatory cytokines, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings highlight its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its unique chemical structure may offer advantages over existing therapeutics in terms of selectivity and reduced side effects.

Further research is needed to fully elucidate the pharmacological profile of 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid. Current efforts are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in oncology and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier is of particular interest for central nervous system (CNS) applications.

In conclusion, 5-Fluoro-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetic acid represents a promising lead compound in drug discovery. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should aim to validate its mechanisms of action, assess its safety profile, and explore its applicability in diverse disease contexts. This compound exemplifies the innovative approaches being pursued in the chemical biology and pharmaceutical industries to address unmet medical needs.